5-Methylpyrazolo[1,5-d][1,2,4]triazin-4-one

• IUPAC Name: 5-methylpyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C6H6N4O/c1-9-6(11)5-2-3-7-10(5)4-8-9/h2-4H,1H3
• InChI Key: MWXZTFHICWMCHD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=NN2C=N1
• Molecular Formula: C6H6N4O
• Molecular Weight: 150.14 g/mol
• CAS No.: 56976-90-0

Description

Azolo[1,5-d][1,2,4]triazines can be viewed as aza analogs of purine bases. They often exhibit various types of biological activity. For example, the drug Triazavirin has shown good antiviral effect.

Synthesis Analysis

The synthesis of azolo[1,5-d][1,2,4]triazines usually involves the assembly of a triazine ring on the basis of a triazole-containing starting material or the assembly of a triazole ring starting from a triazine-containing compound.

Chemical Reactions Analysis

The methods for the synthesis of azolo[1,5-d][1,2,4]triazines are basically reduced to two approaches: construction of the 1,2,4-triazine ring on the basis of azoles, or annulation of the azole fragment to the 1,2,4-triazine ring.

Future Directions

Azolo[1,5-d][1,2,4]triazines are promising scaffolds for the formation of compounds with useful biological activity. The development and targeted synthesis of azolo[1,2,4]triazines remains highly relevant.